Cas no 2155840-06-3 (rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans
• CAS No: 2155840-06-3
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6609464
• PubChem ID: 93832262
• Update Time: 2025-07-23

rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans
• rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1268474
• 2155840-06-3

• Inchi： 1S/C6H7N3O2/c10-6(11)4-1-3(4)5-7-2-8-9-5/h2-4H,1H2,(H,10,11)(H,7,8,9)/t3-,4-/m1/s1
• InChI Key： XSEMHAHPSXESOA-QWWZWVQMSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=NC=NN1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans

Professional Introduction to Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic Acid, Trans (CAS No. 2155840-06-3)

Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2155840-06-3, represents a unique structural motif that combines the rigidity of a cyclopropane ring with the versatility of a triazole moiety. The stereochemistry defined by the (1R,2R) configuration and the trans orientation of the substituents further enhances its molecular complexity and potential biological activity.

The cyclopropane ring is a well-documented pharmacophore in medicinal chemistry due to its ability to introduce conformational strain, which can optimize binding interactions with biological targets. In contrast, the 1H-1,2,4-triazole moiety is known for its broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The integration of these two functional groups into a single molecule suggests that Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans may exhibit novel pharmacological profiles that are not observed with either component alone.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the cyclopropane ring can effectively engage with hydrophobic pockets in protein targets, while the triazole ring can form hydrogen bonds and π-stacking interactions. This dual functionality makes Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans a promising candidate for drug discovery efforts aimed at developing small-molecule inhibitors or modulators.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The unique structural features of Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans make it an attractive scaffold for designing molecules that can selectively inhibit specific kinases without affecting others. Preliminary computational studies have suggested that this compound may bind to the ATP-binding pocket of certain kinases with high affinity.

In addition to its potential as a kinase inhibitor, Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid, trans has shown promise in other therapeutic areas. For instance, its ability to interact with both hydrophobic and polar residues in biological targets suggests that it could be used to develop compounds with enhanced solubility and bioavailability. This is particularly important for oral drugs where poor solubility can limit therapeutic efficacy.

The synthesis of this compound presents several challenges due to its complex stereochemistry. However， recent developments in asymmetric catalysis have provided new tools for constructing chiral centers with high enantioselectivity. These advances have made it feasible to produce Rac-(1R,2R)-2-(1H-1， 24 -triazol -3 -yl)cyclopropane - 1 -carboxylic acid， trans on a scalable basis， which is essential for further pharmacological evaluation.

Another exciting aspect of this compound is its potential as a building block for more complex molecules. The presence of both a cyclopropane ring and a triazole moiety makes it an ideal candidate for further functionalization through various chemical transformations. This flexibility allows medicinal chemists to explore diverse structural modifications and optimize the pharmacological properties of derived compounds.

The use of racemic mixtures in drug discovery has been a topic of debate in recent years。 While racemic compounds can be more cost-effective to produce， their enantiomeric purity can significantly impact their biological activity。 In the case of Rac-(lR， 24 ) - 22 -(lH-l， 24 -triazol -3 -yl)cyclopropane-l-carboxylic acid， trans ， researchers are actively investigating methods to separate and isolate individual enantiomers for detailed pharmacological studies。

The growing interest in structure-based drug design has also highlighted the importance of high-resolution structural information for understanding molecular interactions。 X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the three-dimensional structures of Rac-(lR， 24 ) - 22 -(lH-l， 24 -triazol -3 -yl)cyclopropane-l-carboxylic acid， trans and its derivatives。 These structural insights have provided valuable guidance for optimizing drug candidates and predicting their biological behavior。

In conclusion， Rac-(lR， 24 ) - 22 -(lH-l， 24 -triazol -3 -yl)cyclopropane-l-carboxylic acid， trans represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， combined with recent advances in synthetic chemistry and computational biology， make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to improve， compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents。